Cas no 74232-27-2 (N,N-Didodecyl-N-methyldodecan-1-aminium acetate)
74232-27-2 structure
Product Name:N,N-Didodecyl-N-methyldodecan-1-aminium acetate
CAS No:74232-27-2
MF:C39H81NO2
MW:596.065953016281
CID:2800811
Update Time:2023-08-07
N,N-Didodecyl-N-methyldodecan-1-aminium acetate Chemical and Physical Properties
Names and Identifiers
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- tridodecylmethylammonium acetate
- N,N-Didodecyl-N-methyldodecan-1-aminium acetate
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- Inchi: 1S/C37H78N.C2H4O2/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;1-2(3)4/h5-37H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: UTKBUYKFXPGCLL-UHFFFAOYSA-M
- SMILES: [O-]C(C)=O.[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 33
- Complexity: 383
- Topological Polar Surface Area: 40.1
N,N-Didodecyl-N-methyldodecan-1-aminium acetate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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